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Compound of Interest

Compound Name: Pki-166

Cat. No.: B1678508

For researchers and laboratory professionals engaged in the dynamic field of drug
development, the proper handling and disposal of chemical compounds is a cornerstone of a
safe and efficient workflow. This guide provides essential safety and logistical information for
the disposal of PKI-166, a potent EGFR tyrosine kinase inhibitor. Adherence to these
procedures is critical not only for regulatory compliance but also for the protection of personnel
and the environment.

Core Safety and Handling Protocols

PKI-166 is classified as acutely toxic if swallowed.[1] Therefore, stringent adherence to safety
protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves are required.

» Lab Coat: Alab coat or other protective clothing should be worn.
o Eye Protection: Safety glasses or goggles are mandatory.
Engineering Controls:

o Work with PKI-166 should be conducted in a well-ventilated area, preferably within a
chemical fume hood to avoid inhalation of the powder.
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Step-by-Step Disposal Procedure

While specific institutional guidelines may vary, the following procedure outlines the standard
best practices for the disposal of PKI-166 and its contaminated materials.

¢ Segregation of Waste: All materials that have come into contact with PKI-166, including
unused compound, contaminated labware (e.g., pipette tips, centrifuge tubes), and personal
protective equipment, must be segregated as hazardous chemical waste.

» Containerization:
o Place solid waste into a clearly labeled, sealed, and leak-proof container.

o Liquid waste containing PKI-166 should be collected in a separate, compatible, and clearly
labeled waste container. Do not mix with other solvent waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name: "(R)-4-[4-[(1-Phenylethyl)amino]-1H-pyrrolo[2,3-d]pyrimidin-6-yl]-phenol”
or "PKI-166". The concentration and quantity of the waste should also be noted.

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,
away from incompatible materials, until it can be collected by trained EHS personnel.[2]

« Documentation: Maintain a log of all PKI-166 waste generated, including the date, quantity,
and responsible personnel.

» Disposal: The final disposal of PKI-166 waste must be conducted through your institution's
certified hazardous waste management program, which will ensure disposal in accordance
with all local, state, and federal regulations.[3] Never dispose of PKI-166 down the drain or in
regular trash.

Quantitative Safety Data

The following table summarizes key safety and physical property data for PKI-166, extracted
from its Safety Data Sheet (SDS).[1]
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Property

Value

GHS Pictogram

GHSO06 (Skull and Crossbones)

Signal Word

Danger

Hazard Statement

H301: Toxic if swallowed

Precautionary Codes

P264, P270, P301 + P310, P405, P501

Hazard Class

Acute Toxicity 3 (Oral)

Storage Class

6.1C: Combustible, acute toxic Cat. 3 / toxic

compounds or compounds which cause chronic

effects
Form Powder
Color White to beige
Solubility DMSO: 10 mg/mL

Storage Temperature

2-8°C

PKI-166 Mechanism of Action: EGFR Signaling

Pathway Inhibition

PKI-166 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR)
tyrosine kinase.[4] Understanding its mechanism of action is crucial for appreciating its

biological impact and the importance of proper handling. The diagram below illustrates the

simplified EGFR signaling pathway and the point of inhibition by PKI-166.
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Simplified EGFR signaling pathway showing inhibition by PKI-166.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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